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Compound of Interest

Compound Name: Germanium tetrabromide

CAS No.: 13450-92-5

Cat. No.: B077289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Germanium tetrabromide (GeBr₄) is a versatile inorganic compound utilized in various

scientific and industrial applications. In the semiconductor industry, it serves as a precursor for

the deposition of germanium-containing thin films and coatings through chemical vapor

deposition (CVD) and related techniques.[1] Its reactivity also makes it a valuable reagent in

the synthesis of other organogermanium compounds and as a catalyst in specific chemical

reactions.[1] This document provides a comprehensive protocol for the safe handling and

preparation of Germanium tetrabromide solutions for research and development purposes.

Given its hazardous nature, adherence to strict safety protocols is paramount.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Germanium tetrabromide is

presented in the table below.
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Property Value

Chemical Formula GeBr₄

Molecular Weight 392.25 g/mol [2]

Appearance Colorless to white crystalline solid[1][3]

Melting Point 26 °C[4][5]

Boiling Point 186.5 °C[3]

Density 3.13 g/mL at 25 °C[3]

Solubility

Soluble in ethanol, toluene, ether, chloroform,

benzene, and carbon tetrachloride.[3] Reacts

violently with water.[1][3]

Safety Precautions
Germanium tetrabromide is a corrosive and hazardous material that requires careful handling

in a controlled laboratory environment.[1]

3.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Use chemical-resistant gloves such as neoprene or nitrile rubber.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For operations

with a higher risk of splashing, a chemical-resistant apron is recommended.

Respiratory Protection: All handling of solid GeBr₄ and its solutions should be performed in a

certified chemical fume hood.

3.2 Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Protocol: Germanium Tetrabromide
Solution Preparation
This protocol outlines the procedure for preparing a Germanium tetrabromide solution in an

anhydrous organic solvent. The following procedure should be performed in an inert

atmosphere (e.g., in a glovebox or using Schlenk line techniques) due to the moisture

sensitivity of GeBr₄.

4.1 Materials and Equipment

Germanium tetrabromide (GeBr₄), solid

Anhydrous solvent (e.g., toluene, hexane, or other suitable organic solvent)

Schlenk flask or other suitable reaction vessel with a magnetic stir bar

Septa and needles

Syringes

Magnetic stir plate

Glovebox or Schlenk line

4.2 Solution Preparation Workflow
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Caption: Workflow for the preparation of a Germanium tetrabromide solution.
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4.3 Step-by-Step Procedure

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven at >100 °C

overnight and cooled under a stream of dry nitrogen or in a desiccator before use.

Inert Atmosphere: Assemble the reaction vessel (e.g., Schlenk flask) and purge with an inert

gas (e.g., nitrogen or argon) for at least 15-20 minutes to remove air and moisture. If using a

glovebox, transfer all materials and equipment into the glovebox.

Weighing GeBr₄: In the inert atmosphere, carefully weigh the desired amount of Germanium
tetrabromide and add it to the reaction vessel.

Solvent Addition: Using a syringe, transfer the calculated volume of the desired anhydrous

solvent to the reaction vessel containing the GeBr₄.

Dissolution: Stir the mixture using a magnetic stir plate until the Germanium tetrabromide is

completely dissolved. Gentle heating may be applied if necessary, but care should be taken

as GeBr₄ has a low melting point.

Storage: Once dissolved, the solution can be used immediately or transferred to a suitable

storage container with a sealed cap (e.g., a septum-sealed bottle) under an inert

atmosphere. Store the solution in a cool, dark, and dry place.

Solution Characterization
The concentration and purity of the prepared Germanium tetrabromide solution can be

characterized using various analytical techniques.

Technique Information Provided

Nuclear Magnetic Resonance (NMR)

Spectroscopy

⁷³Ge NMR can be used to confirm the presence

of the GeBr₄ species in solution and to assess

its chemical environment.[6]

Inductively Coupled Plasma - Mass

Spectrometry (ICP-MS)

Can be used to accurately determine the

germanium concentration in the solution.
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Logical Workflow for Solution Preparation and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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